3-(2,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate

• IUPAC Name: [3-(2,4-dimethoxyphenyl)-4-methyl-2-oxochromen-7-yl] morpholine-4-carboxylate
• InChI: InChI=1S/C23H23NO7/c1-14-17-6-5-16(30-23(26)24-8-10-29-11-9-24)13-20(17)31-22(25)21(14)18-7-4-15(27-2)12-19(18)28-3/h4-7,12-13H,8-11H2,1-3H3
• InChI Key: HLYOMFSNYZYSTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OC(=O)N3CCOCC3)C4=C(C=C(C=C4)OC)OC
• Molecular Formula: C23H23NO7
• Molecular Weight: 425.4 g/mol

Description

3-(2,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate, commonly known as DMCM, is a chemical compound that belongs to the class of benzodiazepines. It is a potent allosteric modulator of GABAA receptors and has been extensively studied for its anxiolytic and sedative effects.

Scientific Research Applications

Metabolism and Inhibition Studies

A study focused on HM-30181, a compound structurally related to 3-(2,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate, highlights its role as a new P-glycoprotein inhibitor. The metabolism of HM-30181 was investigated in rats, identifying several metabolites through in vitro and in vivo pathways, which include O-demethylation, hydrolysis of the amide group, and hydroxylation (Paek et al., 2006).

Synthetic Chemistry Advances

Research in synthetic chemistry has explored reactions involving naphthols and dimethyl acetylenedicarboxylate in the presence of phosphites, leading to the synthesis of stable oxa-2 lambda 5-phosphaphenanthrenes and benzochromene derivatives. This study demonstrates the compound's versatility in forming complex chemical structures (Yavari et al., 2003).

Peptidomimetic Chemistry

A practical approach to synthesizing enantiopure Fmoc-protected morpholine-3-carboxylic acid, which is a derivative closely related to the compound of interest, has been reported. This synthesis pathway is significant for its application in peptidomimetic chemistry, allowing for the development of peptide-based therapeutic agents (Sladojevich et al., 2007).

Fluorescent Probes for Biomedical Research

A novel fluorescent probe based on the structural framework of 3-(2,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate was developed for selective detection of hypoxia in tumor cells. This research highlights the potential of such compounds in creating sensitive and selective probes for biomedical applications (Feng et al., 2016).

Crystallography and Material Science

The crystal structure of dimethomorph, another compound related to the target molecule, has been elucidated, providing insights into the molecular configuration and potential interactions in solid-state forms. This research is crucial for understanding the physical properties and stability of such compounds in various applications (Kang et al., 2015).